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Compound of Interest

Compound Name: 4-(Imidazol-1-yl)phenol

Cat. No.: B155665

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the high-purity synthesis of
4-(Imidazol-1-yl)phenol, a key reagent in various biochemical assays. The featured method is
a robust two-step synthesis involving an Ullmann condensation followed by a demethylation
reaction, yielding a product with high purity and a white appearance, which is crucial for
sensitive applications.[1]

Introduction

4-(Imidazol-1-yl)phenol is a critical component in enhanced chemiluminescence (ECL)
immunoassays, where it acts as a signal enhancer for the horseradish peroxidase (HRP)-
luminol system.[2][3] Its purity is paramount, as impurities can interfere with the assay's
sensitivity and reproducibility. Traditional synthesis methods often result in products with
residual copper ions and a discolored appearance (e.g., grayish-green or pale yellow), which
can be detrimental to assay performance.[1] The method detailed below overcomes these
limitations, providing a product with a purity of up to 99.8%.[1]

Physicochemical Properties
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Property Value Reference
Molecular Formula CoHsN20 [4]
Molecular Weight 160.17 g/mol [4]
White to off-white
Appearance [1]
powder/crystal
Melting Point 204-206 °C [4]
CAS Number 10041-02-8 [4]

High-Purity Synthesis Protocol

The synthesis of high-purity 4-(Imidazol-1-yl)phenol is achieved through a two-step process,
which is outlined below. This method is advantageous as it avoids the use of p-bromophenal,
which in older Ullmann reactions, leads to products with copper ion residues and undesirable

coloration.[1]

Synthesis Workflow Diagram
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Step 1: Ullmann Condensation

Purification

L Recrystalization High-Purity Product
] o5

Step 2: Demethylation

Demethylation
(BBr3, CH:zClz, 20-30°C, 6-12h)

4-(imidazol-1-yl)phenol

Ullmann Reaction
(Cuz0, Cs2C03, NMP, 120°C, 12h)
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6. Signal Detection
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+

Role of 4-(Imidazol-1-yl)phenol

4-(Imidazol-1-yl)phenol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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